Cas no 98453-58-8 (7-bromo-1,1-dimethyl-1,2,3,4-tetrahydronaphthalene)

7-bromo-1,1-dimethyl-1,2,3,4-tetrahydronaphthalene structure
98453-58-8 structure
Product Name:7-bromo-1,1-dimethyl-1,2,3,4-tetrahydronaphthalene
CAS No:98453-58-8
MF:C12H15Br
MW:239.151502847672
CID:2125663
PubChem ID:10537940
Update Time:2025-04-21

7-bromo-1,1-dimethyl-1,2,3,4-tetrahydronaphthalene Chemical and Physical Properties

Names and Identifiers

    • 7-bromo-1,1-dimethyl-1,2,3,4-tetrahydronaphthalene
    • 2-bromo-8,8-dimethyl-5,6,7,8-tetrahydronaphthalene
    • MFCD22041879
    • 7-Bromo-1,1-dimethyl-1,2,3,4-tetrahydro-naphthalene
    • DA-00062
    • 98453-58-8
    • EN300-317883
    • SCHEMBL2012588
    • VUAGQOMMVXBEDN-UHFFFAOYSA-N
    • SY345520
    • 6-bromo-4,4-dimethyl-2,3-dihydro-1H-naphthalene
    • Inchi: 1S/C12H15Br/c1-12(2)7-3-4-9-5-6-10(13)8-11(9)12/h5-6,8H,3-4,7H2,1-2H3
    • InChI Key: VUAGQOMMVXBEDN-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2CCCC(C)(C)C=2C=1

Computed Properties

  • Exact Mass: 238.03571Da
  • Monoisotopic Mass: 238.03571Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.253
  • Boiling Point: 268 ºC
  • Flash Point: 114 ºC

7-bromo-1,1-dimethyl-1,2,3,4-tetrahydronaphthalene Pricemore >>

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